Ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate

• IUPAC Name: ethyl 2-oxo-2-(1-oxo-3,4-dihydro-2H-naphthalen-2-yl)acetate
• InChI: InChI=1S/C14H14O4/c1-2-18-14(17)13(16)11-8-7-9-5-3-4-6-10(9)12(11)15/h3-6,11H,2,7-8H2,1H3
• InChI Key: RBOWCRFKIGSQKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1CCC2=CC=CC=C2C1=O
• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol

Description

Ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate is a chemical compound with the CAS Number: 58199-07-8. It has a molecular weight of 246.26 and its IUPAC name is ethyl oxo (1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)acetate.

Synthesis Analysis

The synthesis of similar compounds has been achieved through a green approach involving the use of methyl arenes as a surrogate of aldehydes, in situ generation of urea, and eco-friendly lactic acid as a green catalyst for the synthesis of the desired product in solvent-free conditions via the Biginelli reaction.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C14H14O4/c1-2-18-14(17)13(16)11-8-7-9-5-3-4-6-10(9)12(11)15/h3-6,11H,2,7-8H2,1H3. This indicates the molecular structure of the compound.

Chemical Reactions Analysis

The compound is involved in the Biginelli reaction, a multicomponent reaction introduced for the synthesis of 2-oxo-1,2,3,4-tetrahydropyrimidines from the cyclo-condensation of ethyl acetoacetate, benzaldehyde, and urea.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a predicted density of 1.209±0.06 g/cm3 and a predicted boiling point of 423.6±38.0 °C.

Scientific Research Applications

Magnetic Refrigeration

. Magnetic refrigeration is an energy-efficient cooling technology with environmental benefits.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, similar compounds such as 2-oxo-1,2,3,4-tetrahydropyrimidines have multiple therapeutic and pharmacological activities including antimicrobial, antiviral, anticancer, anti-inflammatory action.

Future Directions

The synthesis of similar compounds has attracted numerous researchers due to their importance in biomedical and pharmaceutical industries. Future research may focus on improving the synthesis process and exploring the potential applications of these compounds.